1-(3-Chloro-4-methoxyphenyl)-3-(2-((4-(dimethylamino)-6-methylpyrimidin-2-yl)amino)ethyl)urea

• IUPAC Name: 1-(3-chloro-4-methoxyphenyl)-3-[2-[[4-(dimethylamino)-6-methylpyrimidin-2-yl]amino]ethyl]urea
• InChI: InChI=1S/C17H23ClN6O2/c1-11-9-15(24(2)3)23-16(21-11)19-7-8-20-17(25)22-12-5-6-14(26-4)13(18)10-12/h5-6,9-10H,7-8H2,1-4H3,(H,19,21,23)(H2,20,22,25)
• InChI Key: DESDGAGFWIZDPI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)NCCNC(=O)NC2=CC(=C(C=C2)OC)Cl)N(C)C
• Molecular Formula: C17H23ClN6O2
• Molecular Weight: 378.9 g/mol

Description

1-(3-Chloro-4-methoxyphenyl)-3-(2-((4-(dimethylamino)-6-methylpyrimidin-2-yl)amino)ethyl)urea is a useful research compound. Its molecular formula is C17H23ClN6O2 and its molecular weight is 378.86. The purity is usually 95%.
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Scientific Research Applications

Urinary Metabolite Concentrations

Research by Ye et al. (2008) explored the urinary metabolite concentrations of organophosphorus pesticides, bisphenol A, and phthalates among pregnant women. This study emphasizes the importance of monitoring environmental exposures and their potential health impacts, which is relevant for understanding how specific chemical compounds might be metabolized and detected in human populations (Ye et al., 2008).

Biological Monitoring of Exposure

A study by Hardt et al. (1999) focused on the biological monitoring of exposure to pirimicarb, demonstrating the detection and analysis of specific metabolites in human urine. Such methodologies can be applied to study the metabolic pathways and exposure levels of various chemical compounds, including complex urea derivatives (Hardt et al., 1999).

Exposure and Metabolism Research

The investigation into the urinary excretion of amines in normal children by Perry et al. (1962) and the assessment of organophosphate metabolite concentrations during pregnancy by Bravo et al. (2019) highlight the diverse applications of chemical and metabolic analysis in health and environmental sciences. These studies underline the significance of understanding chemical exposure and metabolism in different population groups, which is crucial for assessing the safety and impact of chemical compounds (Perry et al., 1962); (Bravo et al., 2019).